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Compound Name:

m chloride
CAS No.: 16676-65-6
Cat. No.: B1652971

Get Quote

Executive Technical Summary

Carbamylmethyltrimethylammonium chloride (Carbachol) exhibits superior hydrolytic
stability compared to acetylcholine due to the resonance stabilization of its carbamate ester
linkage. However, it remains susceptible to specific acid-base catalyzed hydrolysis, yielding
choline, ammonia, and carbon dioxide.

The stability profile is non-linear with respect to pH, exhibiting a stability maximum near pH 3.0
—4.0. Aqueous formulations are compatible with steam sterilization (autoclaving) only when
buffered to this range.[1] Unbuffered solutions subjected to thermal stress risk a "pH drift spiral”
where hydrolysis releases ammonia, raising the pH and further accelerating base-catalyzed
degradation.

Chemical Identity & Physicochemical Basis

To control stability, one must first understand the molecule's inherent vulnerabilities.
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Property Specification Implication for Stability

Quaternary ammonium confers
) permanent charge; Carbamate
Chemical Structure : :
ester is the hydrolytic weak

point.

) Small molecule; high diffusivity
Molecular Weight 182.65 g/mol ) )
in matrices.

Highly hydrophilic; prone to
Solubility ~1 g/mL (Water) hydrolytic attack in aqueous
bulk.

Solid state must be protected
o ] from moisture to prevent
Hygroscopicity High ]
deliquescence and pre-

solvation hydrolysis.

Lacks strong UV absorption
Chromophore Negligible >210 nm, complicating
standard HPLC-UV analysis.

Degradation Mechanism: The Hydrolytic Pathway

The primary degradation pathway is the hydrolysis of the carbamate ester. Unlike simple
esters, the carbamate hydrolysis involves a carbamic acid intermediate which spontaneously
decarboxylates.

The Pathway

» Nucleophilic Attack: Water/Hydroxide attacks the carbonyl carbon of the carbamate.
o Cleavage: The ester bond breaks, releasing Choline and Carbamic Acid.
o Decomposition: Carbamic acid is unstable and rapidly decomposes into Ammonia (

) and Carbon Dioxide (

).
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Critical Insight: The release of Ammonia is a self-accelerating factor. In unbuffered systems,

accumulation raises the bulk pH, pushing the solution into the alkaline region where the rate of
hydrolysis (

) is significantly higher than neutral or acidic rates.

Pathway Visualization
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Figure 1: Hydrolytic degradation pathway of Carbachol showing the autocatalytic potential of
ammonia release.

Factors Affecting Stability
pH Rate Profile

The hydrolysis follows pseudo-first-order kinetics (

) at constant pH. The profile is V-shaped:

» Acidic Region (pH < 3): Specific acid catalysis dominates. Rate decreases as pH increases.

« Stability Window (pH 3.0 — 5.0): The inflection point of maximum stability. Formulations
should target pH 3.5.

o Alkaline Region (pH > 6): Specific base catalysis dominates. The rate constant increases
logarithmically with pH.

Thermal Stability & Autoclaving
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Carbachol solutions are unique in their ability to withstand autoclaving (121°C, 15 min), but
only under strict buffering.

o Buffered (pH 3.5 - 5.0): < 1% degradation typically observed.

o Unbuffered: Up to 5% degradation.[1][2] The heat accelerates hydrolysis; the generated
ammonia raises pH; the cooling phase then continues degradation at a higher rate due to the
pH shift.

lonic Strength & Buffer Species

While specific buffer catalysis is generally low for carbamates compared to esters, phosphate
buffers can sometimes exhibit nucleophilic catalysis. Citrate or Acetate buffers (pH 3.5-4.5) are
preferred for maintaining the stability window.

Stability-Indicating Analytical Methodology

Because Carbachol lacks a strong chromophore, standard UV detection is insufficient for
detecting low-level degradants. The following protocol utilizes HILIC-CAD (Charged Aerosol
Detection) or lon-Pair HPLC-UV (low wavelength).

Recommended Protocol: HILIC-CAD

This method separates the highly polar parent drug from the choline degradant without
aggressive ion-pairing reagents that degrade column life.

e Column: Amide or Silica-based HILIC column (e.g., 2.1 x 100 mm, 1.7 pm).
e Mobile Phase A: 100 mM Ammonium Formate (pH 3.0).

e Mobile Phase B: Acetonitrile.[3]

o Gradient: 90% B to 50% B over 10 minutes.

o Detector: Charged Aerosol Detector (CAD) or ELSD.

o Why CAD? It provides uniform response for non-chromophoric species like Choline and
Carbachol.
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Alternative Protocol: lon-Pair HPLC-UV

* Mobile Phase: Phosphate buffer (pH 3.0) + Hexanesulfonic acid (lon pair reagent).
¢ Detection: UV at 205-210 nm.

¢ Risk: Low sensitivity; baseline noise from buffer components.

Method Validation Workflow
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Figure 2: Validation logic for a stability-indicating assay, emphasizing specificity against
degradants.

Experimental Protocols for Stability Assessment
Protocol A: Forced Degradation (Stress Testing)

Purpose: To identify degradation products and validate the analytical method's specificity.

Preparation: Prepare a 1 mg/mL Carbachol stock solution.

Acid Stress: Add 0.1 N HCI. Heat at 60°C for 4 hours.

Base Stress: Add 0.1 N NaOH. Store at Room Temp for 1 hour (Base hydrolysis is rapid;
heating may destroy degradants completely).

Oxidative Stress: Add 3%

. Store at Room Temp for 24 hours.

Analysis: Neutralize samples and inject onto the HPLC.

o Success Criterion: Mass balance > 95% (Sum of assay + impurities).

Protocol B: Accelerated Stability (Arrhenius Prediction)

Purpose: To estimate shelf-life at 25°C.

Samples: Prepare buffered formulations (pH 3.5, 5.0, 7.0) in sealed glass ampoules.

Incubation: Store replicates at 40°C, 50°C, and 60°C.

Sampling: Pull samples at T=0, 1, 2, 4, and 8 weeks.

Calculation:

o Plot

vs Time to determine rate constant
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for each temperature.

o Plot

VS
(Kelvin).

o Extrapolate to 298 K (25°C) to predict

o Calculate

(Shelf life) =

Formulation & Storage Recommendations

Based on the degradation kinetics and physicochemical properties, the following strategies are
recommended for drug development:

o Buffer Selection: Use Acetate or Citrate buffer to maintain pH between 3.0 and 4.5. Avoid
Phosphate buffers if possible near neutral pH to prevent potential general base catalysis.

 Sterilization: Autoclaving is permissible only if the solution is buffered. For unbuffered
solutions, use sterile filtration (0.22 pm).

o Preservatives: If using multi-dose containers, Benzalkonium Chloride (0.005% - 0.01%) is
the standard compatible preservative. It remains stable at the target pH of 3.5.

» Packaging:
o Use Type | Glass to prevent alkali leaching (which would catalyze hydrolysis).

o Protect from light (Amber glass or opaque LDPE) to prevent secondary photo-degradation,
although hydrolysis is the primary risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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